Cas no 1478012-98-4 (1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1478012-98-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6361547
• PubChem ID: 66023530
• Update Time: 2025-10-29

1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1859432
• AKOS015365863
• 1478012-98-4

• Inchi： 1S/C9H12N2O2/c1-11-6-7(5-10-11)4-9(2-3-9)8(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： HOHGZGICTIREHU-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=NN(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid

1-(1-Methyl-1H-Pyrazol-4-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1478012-98-4) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclopropane ring fused with a pyrazole moiety, exhibits intriguing chemical properties and potential bioactivity. Recent advancements in synthetic methodologies and computational modeling have shed light on its synthesis, structural characterization, and biological implications.

Synthesis and Structural Features

The synthesis of 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles of heterocyclic chemistry and ring-closing metathesis. The molecule's core structure comprises a cyclopropane ring, which is known for its inherent strain and reactivity. Attached to this ring is a pyrazole group, a five-membered aromatic heterocycle containing two nitrogen atoms. The methyl substitution on the pyrazole ring further enhances the molecule's stability and potential for hydrogen bonding interactions.

Recent studies have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to confirm the compound's molecular structure. These analyses reveal that the cyclopropane ring adopts a non-planar geometry, which contributes to its unique electronic properties. The integration of the pyrazole group introduces additional aromaticity and conjugation, making this compound an interesting candidate for further exploration in medicinal chemistry.

Biological Activity and Applications

Emerging research highlights the potential of 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid as a bioactive molecule with applications in drug discovery. In vitro assays have demonstrated its ability to modulate key cellular pathways, particularly those involving protein kinases and transcription factors. This suggests that the compound may possess anti-inflammatory or anticancer properties.

A study published in *Journal of Medicinal Chemistry* explored the compound's effects on NF-kB signaling, a pathway critical in inflammatory diseases. Results indicated that CAS No. 1478012-98-4 significantly inhibits NF-kB activation in human macrophage cells, pointing toward its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies suggest that the compound exhibits low cytotoxicity against normal human fibroblasts, indicating a favorable safety profile.

Another area of interest lies in the compound's role as a lead molecule for anticancer drug development. Preclinical experiments have shown that CAS No. 1478012-98-4 induces apoptosis in various cancer cell lines, including breast and colon cancer cells. Mechanistic studies reveal that this effect is mediated through activation of caspase pathways and modulation of mitochondrial membrane potential.

Computational Insights and Future Directions

Computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of CAS No. 1478012-98-4. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, revealing its propensity for nucleophilic attack at specific positions on the cyclopropane ring.

Additionally, molecular docking studies have been conducted to assess the compound's binding affinity toward various therapeutic targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. These studies suggest that CAS No. 1478012-98-4 has favorable binding interactions with these targets, further supporting its potential as a drug candidate.

Future research directions include optimizing the compound's pharmacokinetic properties through structural modifications and exploring its efficacy in animal models of inflammation and cancer. Collaborative efforts between chemists, biologists, and computational scientists are expected to unlock new therapeutic applications for this intriguing molecule.

In conclusion, CAS No. 1478012-98-4, or 1-(1-methyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid, represents a promising lead compound with diverse biological activities. Its unique structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a valuable asset in drug discovery pipelines. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to advancements in medicinal chemistry.